Cas no 178311-93-8 (1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride)

• Product Name: 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride
• CAS No: 178311-93-8
• MF: C₈H₁₉Cl₂N₃
• MW: 228.162559747696
• CID: 2664107
• PubChem ID: 22259283
• Update Time: 2025-08-04

1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• PIPERAZINE, 1-(3-AZETIDINYL)-4-METHYL-, DIHYDROCHLORIDE
• 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride
• YWNZHAALQKLBDH-UHFFFAOYSA-N
• 1-azetidin-3-yl-4-methyl-piperazine dihydrochloride

• Inchi： 1S/C8H17N3.2ClH/c1-10-2-4-11(5-3-10)8-6-9-7-8;;/h8-9H,2-7H2,1H3;2*1H
• InChI Key： YWNZHAALQKLBDH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(C)CC1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride

1-(Azetidin-3-yl)-4-methylpiperazine Dihydrochloride: An Overview of a Versatile Compound

1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride (CAS No. 178311-93-8) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Azetidine-3-yl-4-methylpiperazine dihydrochloride, is a derivative of piperazine and azetidine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride consists of a piperazine ring linked to an azetidine ring through a carbon atom, with a methyl group attached to the piperazine ring. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The combination of these structural elements provides the compound with unique pharmacological properties, including high receptor affinity and selectivity.

Recent studies have highlighted the potential of 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity at serotonin (5-HT) receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors play crucial roles in regulating mood, appetite, and cognitive functions, making them attractive targets for the treatment of conditions such as depression, anxiety, and obesity.

In addition to its serotoninergic properties, 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride has also been investigated for its effects on dopamine receptors. A study published in the European Journal of Pharmacology demonstrated that this compound can selectively bind to dopamine D₂ receptors, which are implicated in motor control and reward pathways. This finding suggests potential applications in the treatment of Parkinson's disease and schizophrenia.

The pharmacokinetic profile of 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride has been extensively studied to optimize its therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to readily cross the blood-brain barrier. These properties are essential for ensuring that the drug reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride in various indications. Early results from Phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential therapeutic applications of 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride extend beyond neurological disorders. Recent research has explored its use in treating cardiovascular conditions. A study published in the Circulation Research journal found that this compound can effectively reduce blood pressure by acting on vascular smooth muscle cells. This discovery opens up new avenues for developing antihypertensive drugs with improved efficacy and safety profiles.

In conclusion, 1-(Azetidin-3-yl)-4-methylpiperazine dihydrochloride (CAS No. 178311-93-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing treatments for various medical conditions.